Cas no 87421-23-6 ((2R,3S)-β-Hydroxyleucine)

(2R,3S)-β-Hydroxyleucine structure

Product Name:(2R,3S)-β-Hydroxyleucine

CAS No:87421-23-6

MF:C₆H₁₃NO₃

MW:147.172322034836

MDL:MFCD00142970

CID:61087

PubChem ID:2724869

Update Time:2024-10-26

(2R,3S)-β-Hydroxyleucine Chemical and Physical Properties

Names and Identifiers

- (2R,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid
- D(-)-threo-3-Hydroxyleucine
- (2R,3S)-β-Hydroxyleucine
- (2R,3S)-(-)-2-amino-3-hydroxy-4-methylpentanoic acid
- (3S)-3-Hydroxy-D-leucine (ACI)
- D-Leucine, 3-hydroxy-, threo- (ZCI)
- D-threo-β-Hydroxyleucine
- DTXSID00369265
- 87421-23-6
- (2R*,3S*)-2-amino-3-hydroxy-4-methyl-pentanoic acid
- (2R,3S)-3-HYDROXYLEUCINE
- 35016-62-7
- D-Leucine, 3-hydroxy-, (3S)-
- (2r,3s)-beta-hydroxyleucine
- AC-4459
- (2R,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid (H-D-Leu(3S-OH)-OH)
- ZAYJDMWJYCTABM-UHNVWZDZSA-N
- (2R,3S)-rel-2-Amino-3-hydroxy-4-methylpentanoic acid
- MFCD00142970
- starbld0019666
- AKOS016842860
- BCP09538
- (d)3-hydroxy-Leucine
- AS-67678
- SCHEMBL2030131
- MDL： MFCD00142970
- Inchi： 1S/C6H13NO3/c1-3(2)5(8)4(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t4-,5+/m1/s1
- InChI Key： ZAYJDMWJYCTABM-UHNVWZDZSA-N
- SMILES： [C@H](N)(C(=O)O)[C@@H](O)C(C)C

Computed Properties

Exact Mass: 147.08954328g/mol
Monoisotopic Mass: 147.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 83.6Å²

Experimental Properties

Color/Form: Not available
Density: 1.2006 (rough estimate)
Melting Point: 205-208 ºC
Boiling Point: 267.28°C (rough estimate)
Refractive Index: 1.4240 (estimate)
Water Partition Coefficient: dissolution
Specific Rotation: -19.4 º (c=2, 6N HCl 25 ºC)
Solubility: Soluble in water

(2R,3S)-β-Hydroxyleucine Security Information

Safety Instruction： S24/25

(2R,3S)-β-Hydroxyleucine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB023-50mg	(2R,3S)-β-Hydroxyleucine	87421-23-6	97%	50mg	907.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB023-200mg	(2R,3S)-β-Hydroxyleucine	87421-23-6	97%	200mg	2268.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YH236-25mg	(2R,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid	87421-23-6	97%	25mg	1029CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YH236-250mg	(2R,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid	87421-23-6	97%	250mg	3294CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YH236-1g	(2R,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid	87421-23-6	97%	1g	8236CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YH236-100mg	(2R,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid	87421-23-6	97%	100mg	2059CNY	2021-05-07
TRC	H943740-100mg	(2R,3S)-β-Hydroxyleucine	87421-23-6		100mg	$265.00	2023-05-18
TRC	H943740-500mg	(2R,3S)-β-Hydroxyleucine	87421-23-6		500mg	$ 1200.00	2023-09-07
TRC	H943740-1g	(2R,3S)-β-Hydroxyleucine	87421-23-6		1g	$ 1735.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R42760-100mg	(2R,3S)-2-Amino-3-hydroxy-4-methylpentanoicacid	87421-23-6		100mg	¥2156.0	2021-09-08

(2R,3S)-β-Hydroxyleucine Production Method

Production Method 1

87421-23-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water
1.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol

Reference

An efficient asymmetric synthesis of the four stereoisomers of 3-hydroxyleucine

Sunazuka, Toshiaki; et al, Tetrahedron Letters, 1993, 34(28), 4447-8

Production Method 2

87421-23-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ; 40 h, 5 atm, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 3 h, rt

Reference

Trading N and O. Part 4: Asymmetric synthesis of syn-β-substituted-α-amino acids

Davies, Stephen G.; et al, Tetrahedron, 2018, 74(38), 5049-5061

Production Method 3

944146-85-4

87421-23-6

Reaction Conditions

1.1 Reagents: Naphthalene , Sodium Solvents: 1,2-Dimethoxyethane ; overnight, rt
1.2 Solvents: 1,2-Dimethoxyethane ; rt → -78 °C
1.3 5 min, -78 °C; 30 min, -78 °C
1.4 Solvents: Ethanol ; -78 °C → rt
1.5 Reagents: Hydrochloric acid ; 40 h, 100 °C

Reference

syn-1,2-Amino alcohols via diastereoselective allylic C-H amination

Fraunhoffer, Kenneth J.; et al, Journal of the American Chemical Society, 2007, 129(23), 7274-7276

Production Method 4

935279-91-7

87421-23-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 15 h, 120 °C

Reference

Total Structure and Inhibition of Tumor Cell Proliferation of Laxaphycins

Bonnard, Isabelle; et al, Journal of Medicinal Chemistry, 2007, 50(6), 1266-1279

Production Method 5

151302-42-0

87421-23-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol
2.1 Reagents: Potassium hydroxide Solvents: Water
2.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol

Reference

Total Synthesis of (+)-Lactacystin

Nagamitsu, Tohru; et al, Journal of the American Chemical Society, 1996, 118(15), 3584-90

Production Method 6

56-40-6

159029-64-8

87421-23-6

Reaction Conditions

1.1 Reagents: Sodium methoxide , Cupric acetate Solvents: Methanol
2.1 Reagents: Sodium methoxide Solvents: Methanol
2.2 Reagents: Hydrochloric acid Solvents: Methanol

Reference

Nonracemic 2-formyl-3-hydroxy[2.2]paracyclophane as a new reagent for asymmetric synthesis

Rozenberg, Valeria; et al, Angewandte Chemie, 1994, 106(1), 106-8

Production Method 7

87421-23-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water
1.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol

Reference

Total Synthesis of (+)-Lactacystin

Nagamitsu, Tohru; et al, Journal of the American Chemical Society, 1996, 118(15), 3584-90

Production Method 8

220805-68-5

87421-23-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water

Reference

Efficient enantioselective synthesis of (2R,3R)- and (2S,3S)-3-hydroxyleucines and their diastereomers through dynamic kinetic resolution

Makino, K.; et al, Tetrahedron: Asymmetry, 2001, 12(12), 1757-1762

Production Method 9

87421-23-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Dowex 50W

Reference

Concise asymmetric synthesis of β-hydroxy α-amino acids using the sulfinimine-mediated asymmetric Strecker synthesis: phenylserine and β-hydroxyleucine

Davis, Franklin A.; et al, Journal of Organic Chemistry, 2000, 65(22), 7663-7666

Production Method 10

56-40-6

87421-23-6

Reaction Conditions

1.1 Reagents: Cupric acetate , (1S)-6-Hydroxytricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene-5-carboxaldeh… Catalysts: Sodium methoxide Solvents: Methanol
1.2 Catalysts: Sodium methoxide Solvents: Methanol
1.3 Reagents: Hydrochloric acid Solvents: Methanol , Water

Reference

Synthesis, resolution and absolute configuration determination of (S)- and (R)-4-formyl-5-hydroxy[2.2]paracyclophane and its application in the asymmetric synthesis of α-amino acids

Antonov, Dmitri Yu.; et al, Journal of the Chemical Society, 1995, (14), 1873-9

Production Method 11

56-40-6

87421-23-6

Reaction Conditions

1.1 Reagents: Pyridoxal 5′-phosphate , Monopotassium phosphate Solvents: Water ; 3 h, pH 8, rt

Reference

Synthesis of γ-halogenated and long-chain β-hydroxy-α-amino acids and 2-amino-1,3-diols using threonine aldolases

Steinreiber, Johannes; et al, Tetrahedron, 2007, 63(34), 8088-8093

Production Method 12

338-69-2

87421-23-6

Reaction Conditions

1.1 Reagents: Pyridoxal 5′-phosphate Catalysts: D-Threonine aldolase Solvents: Water ; 24 h, pH 8.0, 10 °C

Reference

Biocatalytic access to α,α-dialkyl-α-amino acids by a mechanism-based approach

Fesko, Kateryna; et al, Angewandte Chemie, 2010, 49(1), 121-124

Production Method 13

87421-23-6

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol
1.2 Reagents: Hydrochloric acid Solvents: Methanol

Reference

Nonracemic 2-formyl-3-hydroxy[2.2]paracyclophane as a new reagent for asymmetric synthesis

Rozenberg, Valeria; et al, Angewandte Chemie, 1994, 106(1), 106-8

Production Method 14

10148-74-0

87421-23-6

Reaction Conditions

1.1 Reagents: Pyridoxal 5′-phosphate Catalysts: D-Threonine aldolase Solvents: Water ; 24 h, pH 8.0, 25 °C
2.1 Reagents: Pyridoxal 5′-phosphate Catalysts: D-Threonine aldolase Solvents: Water ; 24 h, pH 8.0, 10 °C

Reference

Biocatalytic access to α,α-dialkyl-α-amino acids by a mechanism-based approach

Fesko, Kateryna; et al, Angewandte Chemie, 2010, 49(1), 121-124

Production Method 15

151302-42-0

87421-23-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol
2.1 Reagents: Potassium hydroxide Solvents: Water
2.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol

Reference

An efficient asymmetric synthesis of the four stereoisomers of 3-hydroxyleucine

Sunazuka, Toshiaki; et al, Tetrahedron Letters, 1993, 34(28), 4447-8